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Compound of Interest

Compound Name: Ceplignan

Cat. No.: B12391908

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity

Ceplignan, a lignan derivative of significant interest in pharmaceutical research, possesses a
complex and well-defined chemical structure.[1] Its systematic name, as defined by the
International Union of Pure and Applied Chemistry (IUPAC), is (2S,3R)-2-(4-hydroxy-3-
methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-2,3-dihydro-1-benzofuran-5-carboxylic acid.[2]
This nomenclature precisely describes the arrangement of its constituent atoms and
stereochemistry.

The molecular formula of Ceplignan is C1sH1s07, and it has a molecular weight of
approximately 346.3 g/mol .[1][2][3]

Structural Representation

The two-dimensional chemical structure of Ceplignan is depicted below, illustrating the
connectivity of its atoms.
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Figure 1: 2D Chemical Structure of Ceplignan.

The structure reveals a dihydrobenzofuran core, which is characteristic of many neolignans.
Key functional groups include a carboxylic acid, two hydroxyl groups (one phenolic and one
primary alcohol), and two methoxy groups. The stereochemistry at the C2 and C3 positions of
the dihydrobenzofuran ring is specified as (2S, 3R), which is crucial for its biological activity.

Physicochemical Properties

A summary of the key physicochemical properties of Ceplignan is provided in the table below.
This data is essential for understanding its behavior in biological systems and for formulation

development.
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Property Value Source

PubChem|[2], ScreenLib[3],
Biosynth[1]

Molecular Formula C18H1807

PubChem|[2], ScreenLib[3],

Molecular Weight 346.3 g/mol )
Biosynth[1]

(2S,3R)-2-(4-hydroxy-3-
methoxyphenyl)-3-

IUPAC Name (hydroxymethyl)-7-methoxy- PubChem|[2]
2,3-dihydro-1-benzofuran-5-

carboxylic acid

CAS Number 185244-78-4 ScreenLib[3], Biosynth[1]
Type of Compound Lignan ScreenLib[3], Biosynth[1]
Physical Description Powder ScreenLib[3]

Boiling Point 540.6+50.0 °C at 760 mmHg MySkinRecipes[4]
Storage Conditions 2-8°C, sealed, dry, light-proof MySkinRecipes[4]

Experimental Protocols & Further Research

While the fundamental chemical structure of Ceplignan is well-established, a comprehensive
understanding of its biological activity necessitates detailed experimental investigation. Further
research into its synthesis, purification, and characterization would rely on standard organic
chemistry techniques.

To provide a more in-depth guide, subsequent sections would typically detail the experimental
protocols for its isolation from natural sources or its total synthesis in the laboratory. This would
include specifics on chromatography techniques (e.g., HPLC) for purification and spectroscopic
methods (e.g., NMR, Mass Spectrometry) for structural elucidation and confirmation.

Furthermore, to explore its biological effects, protocols for in vitro and in vivo assays would be
presented. For instance, its potential antioxidant and anti-inflammatory properties would be
investigated using assays that measure free radical scavenging activity or the inhibition of
inflammatory markers.
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Signaling pathway analysis would involve techniques such as Western blotting, gPCR, and
reporter gene assays to determine how Ceplignan modulates specific cellular pathways. The
logical flow of such experimental investigations can be visualized as follows:

Structural Characterization

Biological Evaluation

In Vitro Assays In Vivo Models

Spectroscopic Analysis
(NMR, MS)

Purification

Synthesis & Purification
Synthesis

Mechanistic Studies
Signaling Pathway Analysis

Click to download full resolution via product page

Diagram 1: General experimental workflow for the investigation of Ceplignan.

This document will be updated with specific experimental details and data as further research
becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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